Cas no 445-05-6 (2-methyl-5-fluorobenzene sulphonyl chloride)

• Product Name: 2-methyl-5-fluorobenzene sulphonyl chloride
• CAS No: 445-05-6
• MF: C₇H₆ClFO₂S
• MW: 208.637743473053
• MDL: MFCD00052958
• CID: 37416
• PubChem ID: 24879756
• Update Time: 2025-10-23

2-methyl-5-fluorobenzene sulphonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methylbenzene-1-sulfonyl chloride
• 5-Fluoro-2-methylbenzenesulphonyl chloride
• 5-Fluoro-o-toluenesulphonyl chloride
• 5-Fluoro-2-methylbenzenesulfonyl chloride
• 2-methyl-5-fluorobenzene sulphonyl chloride
• 2-methyl-5-fluorobenzenesulfonyl chloride
• 2-methyl-5-fluorophenylsulfonyl chloride
• 4-fluoro-toluene-2-sulfonyl chloride
• 5-fluoro-2-methyl-benzenesulfonyl chloride
• AM20040489
• Benzenesulfonyl chloride, 5-fluoro-2-methyl-
• AKOS000145119
• 445-05-6
• A7070
• FT-0620399
• 5-Fluoro-2-methylbenzenesulfonyl chloride, 97%
• 2-methyl 5-fluorobenzenesulfonyl chloride
• SCHEMBL533075
• PS-10893
• MFCD00052958
• 5-fluoro-2-methyl-benzenesulphonyl chloride
• 5-fluoro-2-methyl-benzenesulfonylchloride
• 5-fluoro-2-methylbenzene sulfonylchloride
• 2-methyl-5-fluoro benzene sulfonylchloride
• Z278195080
• 5-fluoro-2-methylbenzenesulfonylchloride
• EN300-39478
• 5-fluoro-2-methylphenylsulfonyl chloride
• DTXSID80196197
• BBL017935
• DTXCID90118688
• STK502397
• ALBB-001004

• MDL： MFCD00052958
• Inchi： 1S/C7H6ClFO2S/c1-5-2-3-6(9)4-7(5)12(8,10)11/h2-4H,1H3
• InChI Key： NPEWBMJAUUSBLE-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1C)F)(=O)=O
• BRN： 2643541

Computed Properties

• Exact Mass: 207.97600
• Monoisotopic Mass: 207.976106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.423 g/mL at 25 °C(lit.)
• Boiling Point: 62 °C (0.2 mmHg)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.5355(lit.)
• PSA: 42.52000
• LogP: 3.14240
• Solubility: reaction
• Sensitiveness: Moisture Sensitive

2-methyl-5-fluorobenzene sulphonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II

Additional information on 2-methyl-5-fluorobenzene sulphonyl chloride

Research Brief on 2-Methyl-5-Fluorobenzene Sulphonyl Chloride (CAS: 445-05-6): Recent Advances and Applications

2-Methyl-5-fluorobenzene sulphonyl chloride (CAS: 445-05-6) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of sulfonamide-based drugs, which are widely used as antibiotics, diuretics, and anticancer agents. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for researchers and industry professionals.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-methyl-5-fluorobenzene sulphonyl chloride as a precursor for novel sulfonamide derivatives with potent antimicrobial activity. The researchers employed a multi-step synthetic route, starting from 2-methyl-5-fluorobenzene, to achieve high yields and purity. The resulting sulfonamides demonstrated significant efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting potential for new antibiotic development.

In another groundbreaking study, scientists investigated the compound's role in targeted cancer therapy. By conjugating 2-methyl-5-fluorobenzene sulphonyl chloride with specific peptide sequences, the team created prodrugs that selectively release cytotoxic agents in tumor microenvironments. This approach, detailed in a 2024 Nature Communications paper, showed reduced off-target effects and improved therapeutic indices in preclinical models of colorectal cancer.

The compound's unique chemical properties have also attracted attention in material science. Researchers at MIT recently reported its use as a cross-linking agent for polymer networks with tunable mechanical and thermal properties. These materials show promise for biomedical applications such as drug-eluting stents and tissue engineering scaffolds, as highlighted in Advanced Materials (2024).

From a safety perspective, new toxicological data published in Chemical Research in Toxicology (2023) provide updated handling guidelines for 2-methyl-5-fluorobenzene sulphonyl chloride. The study characterized its reactivity with biological nucleophiles and proposed mitigation strategies for industrial-scale production, addressing growing concerns about occupational exposure limits.

Looking ahead, several clinical trials are currently investigating drugs derived from this intermediate, particularly in the areas of infectious diseases and oncology. The compound's versatility continues to inspire innovative applications across the chemical-biological interface, cementing its position as a valuable building block in modern drug discovery pipelines.